Cas no 944899-76-7 (1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine)

• Product Name: 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine
• CAS No: 944899-76-7
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD10696914
• CID: 879697
• PubChem ID: 42556097
• Update Time: 2025-10-29

1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Morpholinopyrimidin-5-yl)methylamine
• (2-morpholin-4-ylpyrimidin-5-yl)methanamine
• 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine
• (2-morpholin-4-ylpyrimidin-5-yl)methylamine
• FT-0748461
• Z600584294
• SCHEMBL568265
• AKOS010129033
• DTXSID60654826
• [2-(morpholin-4-yl)pyrimidin-5-yl]methanamine
• (2-MORPHOLINOPYRIMIDIN-5-YL)METHANAMINE
• AB58522
• EN300-88863
• CS-0263682
• 944899-76-7

• MDL： MFCD10696914
• Inchi： 1S/C9H14N4O/c10-5-8-6-11-9(12-7-8)13-1-3-14-4-2-13/h6-7H,1-5,10H2
• InChI Key： ZRVZFCDHVHWOIY-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(CN)=CN=2)CC1

Computed Properties

• Exact Mass: 194.11700
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 64.27000
• LogP: 0.53720

1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine

Comprehensive Guide to 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine (CAS No. 944899-76-7): Properties, Applications, and Market Insights

1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine (CAS No. 944899-76-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, featuring a pyrimidine core linked to a morpholine moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine synthesis", "CAS 944899-76-7 applications", and "pyrimidine derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine combines the hydrogen-bonding capacity of the morpholine group with the aromatic stability of the pyrimidine ring, making it a versatile building block for drug design. Recent studies highlight its potential in targeting kinase inhibitors, a hot topic in oncology research, as evidenced by searches for "kinase inhibitor intermediates" and "anticancer compound synthesis". Its amine functional group further enables facile derivatization, a property highly valued in combinatorial chemistry libraries.

In pharmaceutical applications, this compound's structural motif appears in several investigational drugs, particularly those addressing signal transduction pathways. The surge in searches for "small molecule modulators" and "precision medicine compounds" aligns with its utility in developing targeted therapies. Analytical chemists also show interest in 944899-76-7 for method development, as seen in queries about "HPLC analysis of pyrimidine amines" and "LC-MS characterization of heterocycles".

The commercial landscape for 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine reflects its niche but growing demand. Procurement specialists often search for "high-purity 944899-76-7 suppliers" and "custom synthesis of pyrimidine derivatives", indicating robust market activity. Regulatory-compliant manufacturers emphasize GMP-grade production to meet the stringent requirements of preclinical research, a response to the frequent query "pharmaceutical intermediate quality standards".

From a synthetic chemistry perspective, this compound exemplifies modern trends in fragment-based drug design. Laboratory searches frequently include "microwave-assisted synthesis of morpholine-pyrimidines" and "catalytic amination techniques", reflecting methodological advancements. The scalability of its production remains a key consideration, as evidenced by industry interest in "kilogram-scale preparation of CAS 944899-76-7".

Environmental and safety profiles of 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine also generate substantial inquiry, with researchers examining "green chemistry approaches" for its synthesis. The compound's biodegradability assessment and occupational exposure limits represent additional areas of professional concern, mirroring broader industry shifts toward sustainable practices.

Emerging applications in material science have expanded the compound's utility beyond pharmaceuticals. Recent patent literature describes its incorporation into organic electronic materials, correlating with search trends for "pyrimidine-based semiconductors". This interdisciplinary potential makes 944899-76-7 a compound of continuing interest across multiple technological sectors.

Analytical characterization techniques for 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine remain an active area of discussion. The prevalence of searches for "NMR spectral data of CAS 944899-76-7" and "crystallographic studies of morpholine derivatives" underscores the importance of structural verification in quality control protocols.

The global distribution network for this specialty chemical reflects regional research priorities. Market analysts note particular interest in "944899-76-7 procurement in Asia-Pacific" and "European suppliers of pyrimidine building blocks", indicating geographic variations in application development. Such distribution patterns inform strategic inventory planning for research chemical vendors.

Looking forward, 1-[2-(morpholin-4-yl)pyrimidin-5-yl]methanamine is poised to maintain its relevance as both a research tool and industrial intermediate. The compound's appearance in recent drug candidate pipelines and its adaptability to parallel synthesis platforms ensure its continued importance in chemical innovation. Ongoing studies exploring its structure-activity relationships will likely yield additional applications, sustaining interest in this versatile heterocyclic system.